![molecular formula C24H16N2O7 B4535796 4-benzoylbenzyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate](/img/structure/B4535796.png)
4-benzoylbenzyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate
Description
Synthesis Analysis
The synthesis of compounds related to 4-benzoylbenzyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate involves various chemical reactions. For example, the synthesis of α-cyano-4-nitrostyrene-β-yl acetate derivatives and their reactions to produce multifunctional compounds demonstrates complex synthetic routes involving captodative olefins and active ester functionalities (Roose, Anteunis, & Tavernier, 2010). Such methodologies highlight the intricate steps in synthesizing structurally related compounds.
Molecular Structure Analysis
The molecular structure of compounds analogous to 4-benzoylbenzyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate, such as nitrobenzoylbenzoic acids, reveals insights into their conformation and stabilization. For example, studies have shown that nitro groups in these compounds are essentially in the plane of the ring, and the molecular conformation is influenced by hydrogen bonding and packing efficiency in the crystal lattice (Martin & Valente, 1998).
Chemical Reactions and Properties
Chemical reactions involving 4-benzoylbenzyl (4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate and similar compounds often entail transformations that highlight their reactive functionalities. For instance, the Lossen rearrangement facilitated by ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate showcases the compound's reactivity towards forming hydroxamic acids and ureas from carboxylic acids without racemization, demonstrating its utility in organic synthesis (Thalluri, Manne, Dev, & Mandal, 2014).
properties
IUPAC Name |
(4-benzoylphenyl)methyl 2-(4-nitro-1,3-dioxoisoindol-2-yl)acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N2O7/c27-20(13-25-23(29)18-7-4-8-19(26(31)32)21(18)24(25)30)33-14-15-9-11-17(12-10-15)22(28)16-5-2-1-3-6-16/h1-12H,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOZRKJHDDOLVRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)COC(=O)CN3C(=O)C4=C(C3=O)C(=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N2O7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzoylbenzyl 2-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-YL)acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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